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Get Quote

The table below consolidates the core identifiable data for Aprofene from the search results.

Aspect Details

HMDB ID HMDB0248535 [1]

Status in Human Blood Detected but Not Quantified (part of the human exposome) [1] [2]

Common Name Aprofene (also known as Aprophen, Aprofen) [1] [3]

Chemical Formula C21H27NO2 [1]

Average Molecular Weight 325.452 g/mol [1]

CAS Registry Number 3563-01-7 [3]

IUPAC Name 2-(diethylamino)ethyl 2,2-diphenylpropanoate [1]

SMILES CCN(CC)CCOC(=O)C(C)(C1=CC=CC=C1)C1=CC=CC=C1 [1]

InChI Key DIDYGLSKVUKRRP-UHFFFAOYSA-N [1]

Class Diphenylmethanes [1]

Reported Bioactivity Antagonist of muscarinic and nicotinic acetylcholine receptors [3]
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Aspect Details

Potential Therapeutic Uses Peptic ulcers, endarteritis, cholecystitis, spastic colitis [3]

Suggested Experimental Pathways for Profiling

Since detailed protocols for studying Aprofene were not found, the following workflows are proposed based

on general metabolomic and pharmacological research practices. You can adapt these frameworks to

investigate Aprofene's properties.

Workflow 1: Metabolomic Identification & Detection

This diagram outlines a potential pathway for identifying and detecting Aprofene in biospecimens like

blood, based on its documented status as part of the human exposome [1] [2].
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This workflow suggests using liquid chromatography-tandem mass spectrometry (LC-MS/MS) for sensitive

detection, with subsequent data matching against major metabolomic databases for confirmation [1] [5] [4].

Workflow 2: Mechanism of Action & Signaling Investigation

Given Aprofene's reported activity as a cholinergic antagonist [3], this diagram proposes a pathway for

elucidating its cellular mechanism of action.
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This investigative pathway involves cell-based assays to confirm Aprofene's interaction with

muscarinic/nicotinic receptors and downstream consequences. Techniques can include Western blotting to

analyze signaling proteins like those in the MAPK pathway [7], RNA-Seq for transcriptomic profiling [7],

and ELISA to measure cytokine production [8].

Guidance for Further Research

The information available is a starting point. For a comprehensive whitepaper, you will need to delve deeper:

Consult Specialized Databases: Use the HMDB [4], Metabolomics Workbench [5], and DrugBank

(mentioned within HMDB) for more detailed structural and pathway information.
Access Full-Text Literature: The most critical mechanistic insights and experimental details are

typically found in primary research articles. I recommend searching scientific literature databases
using terms like "Aprophen mechanism of action," "cholinergic antagonist," and the provided CAS

number 3563-01-7 [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical & Pharmacological Data for Aprofene]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b519179#aprofene-

hmdb0248535-metabolome-database]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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